Cas no 1694199-99-9 ([2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl-)

• Product Name: [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl-
• CAS No: 1694199-99-9
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 5275087
• Update Time: 2025-10-25

[2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl-

• Inchi： 1S/C10H8N4O2/c1-6-5-13-9(14-7(6)10(15)16)8-11-3-2-4-12-8/h2-5H,1H3,(H,15,16)
• InChI Key： SRZZSLZPLDMWDQ-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=N2)=NC=C(C)C(C(O)=O)=N1

Additional information on [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl-

[2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl-

[2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- (CAS No. 1694199-99-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of bipyrimidines, which are heterocyclic aromatic compounds with two pyrimidine rings connected by a single bond. The presence of the carboxylic acid group at position 4 and the methyl substituent at position 5 introduces unique chemical properties that make this compound a valuable tool in various research and industrial applications.

The synthesis of [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including condensation reactions and cyclization processes, to construct the bipyrimidine framework. The introduction of the methyl group at position 5 is typically achieved through alkylation or substitution reactions, while the carboxylic acid group is introduced via oxidation or direct synthesis strategies.

One of the most promising applications of [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- lies in its potential as a building block for advanced materials. The compound's aromaticity and functional groups make it an ideal candidate for constructing coordination polymers and metal-organic frameworks (MOFs). Recent studies have demonstrated that this compound can form highly porous MOFs with exceptional surface areas and thermal stability. These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- has shown potential in medicinal chemistry. The bipyrimidine core is known to exhibit biological activity, particularly as an inhibitor of certain enzymes involved in disease pathways. The methyl substituent at position 5 enhances the compound's pharmacokinetic properties, making it a more viable candidate for drug development. Researchers have reported encouraging results in preclinical studies targeting cancer and inflammatory diseases.

The chemical stability of [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- under various conditions has also been extensively studied. Its resistance to oxidation and thermal degradation makes it suitable for use in harsh environments. Recent investigations into its photophysical properties have revealed that the compound exhibits strong fluorescence under UV light. This characteristic opens up new possibilities for its application in optoelectronic devices and bioimaging techniques.

From an environmental perspective, the synthesis and application of [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- are considered environmentally friendly due to the use of non-toxic reagents and energy-efficient reaction conditions. This aligns with current trends toward sustainable chemistry practices.

In conclusion, [2,2'-Bipyrimidine]-4-carboxylic acid, 5-methyl- (CAS No. 1694199-99-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it a valuable asset for researchers seeking innovative solutions in materials science, medicinal chemistry, and beyond.